Cas no 110323-15-4 (Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-)

Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro- structure
110323-15-4 structure
Product Name:Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-
CAS No:110323-15-4
MF:C8H4ClFN2O2
MW:214.58096408844
CID:3603752
PubChem ID:23036745
Update Time:2025-04-22

Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2-chloro-4-fluoro-5-nitro-
    • 2-chloro-4-fluoro-5nitrobenzyl cyanide
    • QSDIEVBWVLFTPO-UHFFFAOYSA-N
    • SCHEMBL10471145
    • 110323-15-4
    • 2-chloro-4-fluoro-5-nitrobenzyl cyanide
    • 2-(2-Chloro-4-fluoro-5-nitrophenyl)acetonitrile
    • Inchi: 1S/C8H4ClFN2O2/c9-6-4-7(10)8(12(13)14)3-5(6)1-2-11/h3-4H,1H2
    • InChI Key: QSDIEVBWVLFTPO-UHFFFAOYSA-N
    • SMILES: C1(CC#N)=CC([N+]([O-])=O)=C(F)C=C1Cl

Computed Properties

  • Exact Mass: 213.9945332Da
  • Monoisotopic Mass: 213.9945332Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.6Ų
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.